Cas no 2171262-13-6 (4-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)

• Product Name: 4-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• CAS No: 2171262-13-6
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6149571
• PubChem ID: 165555524
• Update Time: 2025-10-28

4-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid
• EN300-1573520
• 4-[(2S)-3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]benzoic acid
• 2171262-13-6

• Inchi： 1S/C27H27N3O5/c1-30(2)15-24(25(31)28-18-13-11-17(12-14-18)26(32)33)29-27(34)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23-24H,15-16H2,1-2H3,(H,28,31)(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： IWMMKAIBWAKIOC-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC(C(=O)O)=CC=1)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on 4-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid

4-(2S)-3-(Dimethylamino)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171262-13-6, named 4-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid, is a highly specialized organic molecule with significant potential in the fields of synthetic chemistry and biochemistry. This compound is characterized by its complex structure, which includes a benzoic acid core, a propanamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the dimethylamino group further adds to its functional diversity, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the molecule during synthesis. This feature has made it an invaluable tool in the construction of bioactive molecules and complex peptide architectures. Researchers have demonstrated that the compound's stereochemistry, particularly at the (2S) configuration, significantly influences its biological activity and interaction with target molecules.

In terms of synthetic applications, this compound has been extensively utilized in the creation of novel drug delivery systems and biocompatible polymers. Its ability to undergo precise chemical modifications has enabled scientists to design molecules with tailored properties, such as enhanced solubility or improved bioavailability. For instance, recent advancements in click chemistry have leveraged this compound's reactivity to develop more efficient methods for constructing supramolecular assemblies.

The biological significance of this compound is another area of intense research. Studies have shown that it exhibits potent activity against certain enzymes and receptors, making it a promising candidate for drug discovery programs. Its unique combination of functional groups allows it to interact with biological systems in ways that are both specific and controllable. Moreover, its stereochemical integrity ensures that it can be used to study enantioselective reactions, which are critical in medicinal chemistry.

From an industrial perspective, the synthesis and characterization of this compound have been optimized to meet the demands of large-scale production. Modern analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have been employed to confirm its structure and purity. These advancements have not only improved the reliability of the compound but also opened up new avenues for its application in various industries.

In conclusion, 4-(2S)-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid is a multifaceted compound with immense potential across diverse scientific disciplines. Its intricate structure, combined with cutting-edge research findings, positions it as a key player in the development of innovative solutions in chemistry and biology. As research continues to uncover new applications for this compound, its role in advancing science and technology is expected to grow significantly.